Cas no 1261566-91-9 (2,2'-Dibromo-6'-methylpropiophenone)

• Product Name: 2,2'-Dibromo-6'-methylpropiophenone
• CAS No: 1261566-91-9
• MF: C₁₀H₁₀Br₂O
• MW: 305.993801593781
• CID: 5002979
• Update Time: 2025-07-18

2,2'-Dibromo-6'-methylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 2,2'-Dibromo-6'-methylpropiophenone

• Inchi： 1S/C10H10Br2O/c1-6-4-3-5-8(12)9(6)10(13)7(2)11/h3-5,7H,1-2H3
• InChI Key： BUCNQCYEDBWLDV-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C(=CC=CC=1C)Br)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1

Additional information on 2,2'-Dibromo-6'-methylpropiophenone

Comprehensive Overview of 2,2'-Dibromo-6'-methylpropiophenone (CAS No. 1261566-91-9): Properties, Applications, and Industry Insights

2,2'-Dibromo-6'-methylpropiophenone (CAS No. 1261566-91-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique molecular structure and versatile reactivity. This brominated aromatic ketone derivative features a methylpropiophenone backbone with two bromine atoms strategically positioned at the 2- and 2'-positions, enhancing its utility in synthetic applications. Researchers and industry professionals frequently search for terms like "2,2'-Dibromo-6'-methylpropiophenone synthesis", "CAS 1261566-91-9 applications", and "brominated ketone derivatives", reflecting its relevance in modern chemistry.

The compound's physicochemical properties include a molecular weight of 306.0 g/mol and a distinct melting point range, making it suitable for controlled reactions. Its electron-withdrawing bromine substituents contribute to its reactivity in cross-coupling reactions, a topic frequently explored in peer-reviewed journals. Recent trends highlight its potential in green chemistry applications, aligning with the global push for sustainable synthesis methods. Searches for "eco-friendly bromination techniques" and "catalyzed aromatic functionalization" often intersect with discussions about this compound.

In pharmaceutical intermediates, 2,2'-Dibromo-6'-methylpropiophenone serves as a precursor for biologically active molecules, particularly in the development of small-molecule inhibitors. Its role in structure-activity relationship (SAR) studies is frequently cited, addressing common queries like "how to modify brominated ketones for drug discovery". Analytical techniques such as HPLC and NMR spectroscopy are critical for characterizing its purity, a concern echoed in searches for "CAS 1261566-91-9 purity standards".

The compound's stability under various conditions is another area of interest. Studies on its thermal decomposition and solubility profiles in polar solvents like DMF or acetonitrile provide practical insights for laboratory handling. Industry forums often discuss "scaling up brominated ketone production", reflecting its growing commercial demand. Regulatory compliance, particularly regarding REACH and ICH guidelines, is another hot topic tied to this compound.

Emerging applications in material science, such as its use in photoinitiators for polymer chemistry, have expanded its market potential. This aligns with search trends around "advanced functional materials" and "halogenated photoactive compounds". Patent analyses reveal innovative uses in organic electronics, addressing the demand for "high-performance organic semiconductors".

For quality assurance, suppliers emphasize batch-to-batch consistency and traceability, responding to queries like "CAS 1261566-91-9 supplier specifications". The compound's spectral data (IR, MS) is extensively documented to support analytical validation, a requirement highlighted in "GMP-compliant chemical sourcing" discussions.

In conclusion, 2,2'-Dibromo-6'-methylpropiophenone represents a nexus of academic and industrial innovation. Its multifaceted applications—from drug development to advanced materials—coupled with rigorous quality standards, position it as a compound of enduring significance in synthetic chemistry.